molecular formula C15H20O4 B8545171 8-[2-(Hydroxymethyl)phenyl]-1,4-dioxaspiro[4.5]decan-8-ol CAS No. 204193-43-1

8-[2-(Hydroxymethyl)phenyl]-1,4-dioxaspiro[4.5]decan-8-ol

Cat. No.: B8545171
CAS No.: 204193-43-1
M. Wt: 264.32 g/mol
InChI Key: ZLOYNHJYVCJDOJ-UHFFFAOYSA-N
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Description

8-[2-(Hydroxymethyl)phenyl]-1,4-dioxaspiro[4.5]decan-8-ol is a useful research compound. Its molecular formula is C15H20O4 and its molecular weight is 264.32 g/mol. The purity is usually 95%.
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Properties

CAS No.

204193-43-1

Molecular Formula

C15H20O4

Molecular Weight

264.32 g/mol

IUPAC Name

8-[2-(hydroxymethyl)phenyl]-1,4-dioxaspiro[4.5]decan-8-ol

InChI

InChI=1S/C15H20O4/c16-11-12-3-1-2-4-13(12)14(17)5-7-15(8-6-14)18-9-10-19-15/h1-4,16-17H,5-11H2

InChI Key

ZLOYNHJYVCJDOJ-UHFFFAOYSA-N

Canonical SMILES

C1CC2(CCC1(C3=CC=CC=C3CO)O)OCCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-bromobenzyl alcohol (3.0 g, 16 mmol) in THF (40 mL) cooled at −78° C. was added a 2.5 M solution of n-BuLi in hexanes (14.1 mL). The mixture was stirred at −4° C. for 1 hour and cooled back to −78° C. To it was added a solution of 1,4-cyclohexanedione mono-ethylene ketal (2.5 g, 16 mmol) in THF (10 mL) over 15 minutes. Stirring was continued at −78° C. for 30 minutes and at −4° C. for 1 hour. The reaction was quenched by addition of a solution of NH4Cl in water. The resulting solution was extracted with EtOAc three times. The combined extract was washed with brine, dried over MgSO4 and concentrated. Purification on silica gel eluting with 5% MeOH/CH2Cl2 provided the title compound. MS calculated (M+H)+ 265. found 287 (M+Na)+.
Quantity
3 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
hexanes
Quantity
14.1 mL
Type
solvent
Reaction Step Two
Quantity
2.5 g
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Three

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